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Compound of Interest

Compound Name: Shikonofuran A

Cat. No.: B1163873

Disclaimer: This document provides guidance on the safe handling of Shikonofuran A based
on its chemical structure as a furylhydroquinone derivative and general laboratory safety
principles. No specific Safety Data Sheet (SDS) for Shikonofuran A is currently available.
Therefore, it is crucial to treat this compound as a substance of unknown toxicity and handle it
with the utmost caution.[1]

This guide is intended for researchers, scientists, and drug development professionals. It
provides essential, immediate safety and logistical information, including operational and
disposal plans, to ensure the safe handling of Shikonofuran A in a laboratory setting.

Hazard Assessment and Chemical Information

Shikonofuran A is a furylhydroquinone derivative.[2] Due to the lack of specific toxicological
data, its hazard profile must be inferred from its structural components: a furan ring and a
hydroquinone moiety.

e Furan: Furan is a flammable liquid and is suspected of causing cancer.[3] It can cause
irritation to the eyes, skin, and respiratory tract.[4] Upon exposure to air, furan may form
explosive peroxides.[5]

» Hydroquinone: Hydroquinone is harmful if swallowed, causes serious eye damage, and may
cause an allergic skin reaction.[6][7][8] It is also suspected of causing genetic defects and
cancer.[6][7]
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Therefore, Shikonofuran A should be handled as a potentially carcinogenic and irritant

compound.

Chemical Identification

[1-[5-(2,5-dihydroxyphenyl)furan-3-yl]-4-

UPAC Name methylpent-3-enyl] acetate
CAS Number 85022-66-8

Molecular Formula C18H2005

Molecular Weight 316.35 g/mol

Physical Properties (Inferred)

Appearance Solid (based on typical natural products)
Soluble in solvents like Chloroform,
Solubility Dichloromethane, Ethyl Acetate, DMSO, and
Acetone.[2]
Store in a cool, dry, and well-ventilated area,
Storage

away from light and oxidizing agents.

Personal Protective Equipment (PPE)

Given the potential hazards, a stringent PPE protocol is mandatory.
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Protection Type

Required PPE

Specifications and Rationale

Eye and Face Protection

Safety goggles with side
shields or a full-face shield.

To protect against splashes

and airborne particles.

Skin and Body Protection

Chemical-resistant lab coat.

To prevent skin contact.

Chemical-resistant gloves

(Nitrile rubber recommended).

Inspect gloves before use and

change them frequently.[6]

Closed-toe shoes.

To protect feet from spills.

Respiratory Protection

Use in a certified chemical

fume hood.

To avoid inhalation of any dust
or aerosols.[9] If a fume hood
is not available, a NIOSH-
approved respirator with an
appropriate cartridge for
organic vapors and

particulates should be used.

Operational Plan: Step-by-Step Handling

Procedures

A systematic approach is crucial for minimizing exposure risk.

Workflow for Handling Solid Shikonofuran A:
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Caption: Workflow for the safe handling of solid Shikonofuran A.
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Disposal Plan

All waste containing Shikonofuran A must be treated as hazardous waste.

Waste Type

Disposal Procedure

Solid Waste

Collect in a designated, labeled, and sealed

hazardous waste container.

(Contaminated PPE, weigh boats, etc.)

Do not mix with other waste streams.[10]

Liquid Waste

Collect in a designated, labeled, and sealed

hazardous waste container.

(Solutions of Shikonofuran A)

The container must be compatible with the

solvent used.[10]

Sharps

Dispose of in a designated sharps container.

(Contaminated needles, etc.)

Empty Containers

Rinse the container three times with a suitable
solvent. Collect the rinsate as hazardous waste.
[10] Deface the label before disposing of the
container in the appropriate recycling or trash

receptacle.

Waste Disposal Workflow:
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Caption: Waste disposal workflow for Shikonofuran A.

Emergency Procedures
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Emergency Situation Immediate Action

Immediately wash the affected area with soap
) and plenty of water for at least 15 minutes.
Skin Contact . . .
Remove contaminated clothing. Seek medical

attention.

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower
Eye Contact ) ] ] ] )
eyelids occasionally. Seek immediate medical

attention.

Move the person to fresh air. If not breathing,
Inhalation give artificial respiration. Seek immediate

medical attention.

Do NOT induce vomiting. If the person is
Ingestion conscious, rinse their mouth with water. Seek

immediate medical attention.

Evacuate the area. Wear appropriate PPE,

including respiratory protection. Absorb the spill
Spil with an inert material (e.g., vermiculite, sand)
and place it in a sealed container for hazardous
waste disposal.[11] Ventilate the area and wash

the spill site after material pickup is complete.

By adhering to these guidelines, researchers can minimize the risks associated with handling
Shikonofuran A and maintain a safe laboratory environment. Always prioritize safety and
consult with your institution's Environmental Health and Safety (EHS) department for any

specific questions or concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://datasheets.scbt.com/sc-204773.pdf
https://www.benchchem.com/product/b1163873?utm_src=pdf-body
https://www.benchchem.com/product/b1163873?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1163873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

References

. 1.0 Standard Operating Procedures for Laboratory Chemicals [cege.mtu.edu]

. Shikonofuran A | CAS:85022-66-8 | Manufacturer ChemFaces [chemfaces.com]
. chemos.de [chemos.de]

. Toxicity and hazards of Furan_Chemicalbook [chemicalbook.com]

. nj.gov [nj.gov]

. pentachemicals.eu [pentachemicals.eu]

. carlroth.com [carlroth.com]

. spectrumchemical.com [spectrumchemical.com]

°
(] [e0] ~ (o)) )] EaN w N -

. General Rules for Working with Chemicals | Compliance and Risk Management [kent.edu]
e 10. engineering.purdue.edu [engineering.purdue.edu]
e 11. datasheets.scbt.com [datasheets.scbt.com]

« To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Shikonofuran A]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1163873#personal-protective-equipment-for-
handling-shikonofuran-a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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